molecular formula C28H44O2 B595376 1alpha-HydroxyprevitaMin D2 CAS No. 127264-18-0

1alpha-HydroxyprevitaMin D2

Cat. No.: B595376
CAS No.: 127264-18-0
M. Wt: 412.658
InChI Key: TVRDOFYYUWHDKA-JWNDDEFXSA-N
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Description

1alpha-HydroxyprevitaMin D2, also known as 1α,25-dihydroxy vitamin D [1,25 (OH) 2 D], is the active metabolite of vitamin D . It plays a crucial role in maintaining calcium homeostasis and metabolism .


Synthesis Analysis

The synthesis of this compound involves several steps. A method has been developed for the synthesis of (2R)- and (2S)-2,3-dimethylbutyl p-tolyl sulphone from a chiral sulphinate ester, which is then applied to the synthesis of (24S)-1α-hydroxyvitamin D2 . Another method involves protein precipitation, immunoextraction with solid-phase anti-1,25 (OH) 2 D antibody, and derivatization with 4-phenyl-1,2,4-triazoline-3,5-dione .


Molecular Structure Analysis

The molecular formula of this compound is C28 H44 O2 . Its molecular weight is 412.65 .


Chemical Reactions Analysis

This compound is involved in several chemical reactions. It is quantified using positive ion electrospray ionization–tandem mass spectrometry . It is also involved in reactions that are part of the liquid chromatography–tandem mass spectrometry process .


Physical And Chemical Properties Analysis

This compound is a white to light yellow crystal . It has a high affinity for cytosol receptor protein that binds the vitamin D metabolites .

Mechanism of Action

1alpha-HydroxyprevitaMin D2 functions like a hormone on vitamin D receptors to regulate calcium in opposition to parathyroid hormone . It is effective in normalizing serum calcium and PTH levels without causing hypercalcemia .

Safety and Hazards

1alpha-HydroxyprevitaMin D2 is toxic if inhaled, swallowed, or in contact with skin. It is also suspected of damaging fertility or the unborn child .

Properties

IUPAC Name

(1R,3S)-5-[(Z)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-4-ene-1,3-diol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h8-12,18-20,24-27,29-30H,7,13-17H2,1-6H3/b10-9+,12-11-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVRDOFYYUWHDKA-JWNDDEFXSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(CC(CC1O)O)C=CC2=CCCC3(C2CCC3C(C)C=CC(C)C(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C[C@H](C[C@@H]1O)O)/C=C\C2=CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)/C=C/[C@H](C)C(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H44O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40857833
Record name (1S,3R,6Z,22E)-9,10-Secoergosta-5(10),6,8,22-tetraene-1,3-diol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40857833
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

412.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

127264-18-0
Record name 1alpha-Hydroxyprevitamin D2
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0127264180
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name (1S,3R,6Z,22E)-9,10-Secoergosta-5(10),6,8,22-tetraene-1,3-diol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40857833
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1α-Hydroxyprevitamin D2
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VF3T6WP6RU
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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